1h-Imidazole,2-(4-chlorophenyl)-4-(3-fluorophenyl)-1-[4-(methylsulfonyl)phenyl]-

• Molecular Formula: C22H16ClFN2O2S
• Molecular Weight: 426.9 g/mol
• IUPAC Name: 2-(4-chlorophenyl)-4-(3-fluorophenyl)-1-(4-methylsulfonylphenyl)imidazole
• InChI: InChI=1S/C22H16ClFN2O2S/c1-29(27,28)20-11-9-19(10-12-20)26-14-21(16-3-2-4-18(24)13-16)25-22(26)15-5-7-17(23)8-6-15/h2-14H,1H3
• InChI Key: VLRLPOWVZYTOBB-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)C1=CC=C(C=C1)N2C=C(N=C2C3=CC=C(C=C3)Cl)C4=CC(=CC=C4)F

Description

1h-Imidazole,2-(4-chlorophenyl)-4-(3-fluorophenyl)-1-[4-(methylsulfonyl)phenyl]- is a useful research compound. Its molecular formula is C22H16ClFN2O2S and its molecular weight is 426.9 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a mixture of 4-chloro-N-[4-(methylsulfonyl)phenyl]benzenecarboximidamide (Example 1, Step 1) (700 mg, 2.24 mmol) and sodium bicarbonate (376 mg, 4.48 mmol) in isopropanol (30 mL), 3-fluorophenacyl bromide (0.97 g, 4.48 mmol) was added. After heating the reaction mixture at 75°-80° C. for 18 hours, the solvent was removed. The residue was redissolved in methylene chloride and washed with aqueous sodium bicarbonate and water. The organic fractions were combined, dried over sodium sulfate, filtered and concentrated in vacuo. The crude product was chromatographed (silica gel, hexane/ethyl acetate, 6/4) to give 2-(4-chlorophenyl)-4-(3-fluorophenyl)-1-[4-(methylsulfonyl)phenyl]-1H-imidazole (481 mg, 50%) as a white solid: mp 194°-196° C. Anal. Calc'd. for C22H16N2SO2FCl: C, 61.90, H, 3.78, N, 6.56, S, 7.51. Found: C, 61.71, H, 3.59, N, 6.42, S, 7.69.